An In-Depth Technical Guide to the Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine
An In-Depth Technical Guide to the Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine
Introduction: The Strategic Importance of the Pyrrolo[2,3-d]pyrimidine Core
The pyrrolo[2,3-d]pyrimidine scaffold, also known as 7-deazapurine, is a privileged heterocyclic system in modern medicinal chemistry. As a bioisostere of purine, this scaffold is integral to a multitude of biologically active compounds, enabling them to interact with biological targets that typically bind purine-based structures like ATP.[1] This has led to their successful application in developing potent kinase inhibitors, including several approved drugs for treating cancers and inflammatory diseases.[2][3] Notable examples include the Janus kinase (JAK) inhibitors Tofacitinib and Ruxolitinib, which are built upon this core structure.[2]
2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is a highly valuable and versatile intermediate in the synthesis of these complex pharmaceutical agents. The presence of three distinct chlorine atoms provides a rich platform for sequential and regioselective functionalization. Each chlorine atom acts as a reactive handle for introducing diverse molecular fragments through reactions like nucleophilic aromatic substitution and transition-metal-catalyzed cross-coupling reactions, allowing for the systematic construction of extensive compound libraries and the fine-tuning of pharmacological properties. This guide provides a comprehensive overview of a robust and field-proven synthetic pathway to this critical building block, intended for researchers, chemists, and professionals in drug development.
Retrosynthetic Analysis and Synthetic Strategy
The synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is most efficiently approached through a linear sequence starting from a readily available pyrimidine precursor. The core logic involves first constructing the fused bicyclic pyrrolo[2,3-d]pyrimidine system, followed by sequential chlorination of the pyrimidine and pyrrole rings.
The chosen strategy proceeds via three key transformations:
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Pyrrole Ring Annulation: Formation of the bicyclic core by constructing the five-membered pyrrole ring onto a pre-existing pyrimidine.
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Di-Chlorination of the Pyrimidine Ring: Conversion of the pyrimidinedione intermediate into a more reactive dichloropyrimidine.
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Electrophilic Chlorination of the Pyrrole Ring: Introduction of the final chlorine atom at the C5 position of the pyrrole ring.
This pathway is advantageous due to the availability of the starting materials and the generally high efficiency of each step.
Overall Synthetic Workflow
Caption: A three-step synthetic route to the target compound.
Part 1: Synthesis of the Bicyclic Core and Dichlorination
The initial phase of the synthesis focuses on building the foundational 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine intermediate. This is achieved in two reliable and scalable steps.
Step 1: Pyrrole Ring Annulation via Reaction of 6-Aminouracil with Chloroacetaldehyde
The synthesis commences with the commercially available and inexpensive 6-aminouracil. The annulation of the pyrrole ring is accomplished through a reaction with chloroacetaldehyde in an aqueous medium.
Causality and Mechanism: This transformation is a classic example of heterocyclic synthesis involving a condensation followed by an intramolecular nucleophilic substitution. The primary amino group of 6-aminouracil attacks the electrophilic carbonyl carbon of chloroacetaldehyde to form a transient Schiff base or imine intermediate. This is followed by a rapid, intramolecular cyclization where the nucleophilic C5 position of the uracil ring attacks the carbon bearing the chlorine atom, leading to the formation of the five-membered pyrrole ring and elimination of HCl. The use of a mild base, such as sodium bicarbonate, is crucial to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards the product.[4]
Caption: Mechanism for the formation of the pyrrolo[2,3-d]pyrimidine core.
Step 2: Dichlorination with Phosphorus Oxychloride (POCl₃)
The resulting 7H-pyrrolo[2,3-d]pyrimidine-2,4(1H,3H)-dione possesses lactam functionalities within the pyrimidine ring. To activate these positions for subsequent nucleophilic substitution, the hydroxyl groups (in the tautomeric enol form) are converted to chlorine atoms.
Causality and Mechanism: Phosphorus oxychloride (POCl₃) is the reagent of choice for this transformation, a standard and highly effective method for converting pyrimidinediones and other cyclic amides into their corresponding chloro-derivatives.[4][5] The reaction proceeds by converting the carbonyl oxygen into a better leaving group, which is then displaced by a chloride ion. This reaction is often performed at elevated temperatures, and frequently in the presence of a non-nucleophilic tertiary amine like N,N-diisopropylethylamine (DIPEA).[4][5] The role of DIPEA is to act as an acid scavenger, neutralizing the HCl byproduct, which can prevent unwanted side reactions and reduce pressure buildup in the reaction vessel. This step yields the key intermediate, 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine.[6][7][8]
Part 2: Final Electrophilic Chlorination
The final step involves the regioselective introduction of a third chlorine atom onto the electron-rich pyrrole ring.
Step 3: C5-Chlorination using N-Chlorosuccinimide (NCS)
With the pyrimidine ring fully chlorinated, the remaining C-H bond on the pyrrole moiety at position 5 is the most reactive site for electrophilic substitution.
Causality and Mechanism: The pyrrole ring in the 7-deazapurine system is electron-rich and readily undergoes electrophilic aromatic substitution. N-Chlorosuccinimide (NCS) is an ideal reagent for this purpose; it is an easily handled solid that serves as a source of an electrophilic chlorine atom (Cl⁺).[1] The reaction proceeds cleanly, typically in a polar aprotic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF), to afford the desired 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine. The regioselectivity for the C5 position is well-established in related systems. For instance, the iodination of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine with N-iodosuccinimide (NIS) occurs selectively at this position, and similar selectivity is observed in the bromination of related isomers.[9][10]
Experimental Protocols
The following protocols are provided as a self-validating system. Adherence to stoichiometry, reaction conditions, and safety precautions is critical for success.
Protocol 1: Synthesis of 7H-pyrrolo[2,3-d]pyrimidine-2,4(1H,3H)-dione
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Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 6-aminouracil (1.0 eq), sodium bicarbonate (1.5 eq), and deionized water (approx. 15 mL per gram of 6-aminouracil).
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Reaction: Heat the stirred suspension to 50-60°C. To this, add a 40% aqueous solution of chloroacetaldehyde (1.2 eq) dropwise over 30 minutes.
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Heating: After the addition is complete, heat the reaction mixture to 90-95°C and maintain for 2-3 hours, monitoring by TLC or LC-MS until the starting material is consumed.
-
Work-up: Cool the mixture to room temperature and then further in an ice bath. Acidify the suspension to pH 3-4 using 2M hydrochloric acid.
-
Isolation: Collect the resulting precipitate by vacuum filtration, wash thoroughly with cold water, and then with a small amount of cold ethanol.
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Purification: Dry the solid under vacuum to yield the product as a solid, which is typically of sufficient purity for the next step.
Protocol 2: Synthesis of 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine
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SAFETY NOTE: Phosphorus oxychloride (POCl₃) is highly corrosive, toxic, and reacts violently with water. This procedure must be performed in a well-ventilated fume hood with appropriate personal protective equipment (gloves, lab coat, safety glasses, face shield).
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Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and nitrogen inlet, add 7H-pyrrolo[2,3-d]pyrimidine-2,4(1H,3H)-dione (1.0 eq) and phosphorus oxychloride (POCl₃, 5-10 eq).
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Addition of Base: Slowly add N,N-diisopropylethylamine (DIPEA, 2.0 eq) to the stirred suspension at room temperature.
-
Reaction: Heat the reaction mixture to 80-90°C and maintain for 4-6 hours, or until the reaction is complete as monitored by TLC/LC-MS.[4]
-
Work-up: Cool the mixture to room temperature and carefully remove the excess POCl₃ under reduced pressure. Co-evaporate with toluene twice to remove residual POCl₃.
-
Quenching: Very cautiously, add the cooled residue to a beaker of crushed ice with vigorous stirring. This step is highly exothermic.
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Extraction: Once the ice has melted, neutralize the aqueous solution with solid sodium bicarbonate or concentrated ammonium hydroxide to pH 7-8. Extract the aqueous layer with ethyl acetate or dichloromethane (3x).
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Isolation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
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Purification: Purify the crude residue by silica gel column chromatography to afford the product as a solid.
Protocol 3: Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine
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Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq) in anhydrous DMF or THF (approx. 20 mL per gram).
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Reagent Addition: Add N-chlorosuccinimide (NCS, 1.1 eq) portion-wise to the solution at room temperature.
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Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.
-
Work-up: Once the reaction is complete, pour the mixture into water and extract with ethyl acetate (3x).
-
Washing: Wash the combined organic layers with saturated aqueous sodium thiosulfate solution, followed by brine.
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Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
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Purification: Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine as a solid.
Data Summary
| Compound Name | Molecular Formula | Molecular Weight ( g/mol ) | Physical State |
| 6-Aminouracil | C₄H₅N₃O₂ | 127.10 | White Solid |
| 7H-Pyrrolo[2,3-d]pyrimidine-2,4(1H,3H)-dione | C₆H₅N₃O₂ | 151.12 | Off-white Solid |
| 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine | C₆H₃Cl₂N₃ | 188.01 | Solid |
| 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine | C₆H₂Cl₃N₃ | 222.46 | Solid |
References
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Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. MDPI. Available from: [Link]
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Synthesis of 7-trifluoromethyl-7-deazapurine ribonucleoside analogs and their monophosphate prodrugs. PMC - NIH. Available from: [Link]
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Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 2,4-dichloro-7H. ResearchGate. Available from: [Link]
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CAS No : 90213-66-4 | Product Name : 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine. Pharmaffiliates. Available from: [Link]
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Anticancer Properties of Halogenated Pyrrolo[3,2-d]pyrimidines with Decreased Toxicity Via N5 Substitution. NIH. Available from: [Link]
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CAS No : 90213-66-4 | Product Name : 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine. Pharmaffiliates. Available from: [Link]
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The Application of Pyrrolo[2, 3-d]pyrimidine Scaffold in Medicinal Chemistry from 2017 to 2021. PubMed. Available from: [Link]
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